Cas no 1936156-01-2 (2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid)

2-(2-Bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid is a fluorinated and brominated cyclopropane derivative with potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropane ring fused to a phenyl group substituted with bromine and fluorine at the 2- and 6-positions, respectively, along with a carboxylic acid functional group. This structure offers versatility as a building block in synthetic chemistry, particularly for the development of bioactive molecules. The presence of both halogen substituents enhances its reactivity in cross-coupling reactions, while the carboxylic acid group allows for further derivatization. Its well-defined stereochemistry and stability make it suitable for use in medicinal chemistry and material science applications.
2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid structure
1936156-01-2 structure
Product Name:2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid
CAS No:1936156-01-2
MF:C10H8BrFO2
MW:259.071725845337
CID:6292283
PubChem ID:127020324
Update Time:2025-06-08

2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid
    • EN300-1895944
    • 1936156-01-2
    • Inchi: 1S/C10H8BrFO2/c11-7-2-1-3-8(12)9(7)5-4-6(5)10(13)14/h1-3,5-6H,4H2,(H,13,14)
    • InChI Key: RSQDENVDTJSTMO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1C1CC1C(=O)O)F

Computed Properties

  • Exact Mass: 257.96917g/mol
  • Monoisotopic Mass: 257.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

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2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid Related Literature

Additional information on 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1936156-01-2)

2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1936156-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a bromo-fluorophenyl substituent, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its carboxylic acid functionality allows for further derivatization.

In recent years, the demand for fluorinated compounds like 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial circles. The compound's bromine moiety also offers versatility in cross-coupling reactions, a key area in modern synthetic chemistry.

From an SEO perspective, users often search for terms such as "cyclopropane derivatives," "fluorophenyl synthesis," and "carboxylic acid applications," which are highly relevant to this compound. Its CAS No. 1936156-01-2 is another critical keyword for researchers seeking precise technical data. The compound's role in small molecule drug development is another hot topic, as the pharmaceutical industry continues to explore novel scaffolds for targeting diseases like cancer and inflammation.

The synthesis of 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and halogenation. These processes are of interest to chemists exploring green chemistry alternatives, a trending subject in sustainable research. Analytical techniques such as NMR spectroscopy and HPLC are essential for characterizing this compound, addressing another common query among laboratory professionals.

In agrochemical applications, the compound's phenylcyclopropane backbone is studied for its potential as a precursor to herbicides or pesticides. This ties into broader discussions about eco-friendly crop protection, a pressing concern in agriculture today. Its structural analogs are also investigated for their biological activity, making it a focal point in patent literature and R&D reports.

For suppliers and manufacturers, 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid represents a niche but growing market segment. Searches for "high-purity fluorinated intermediates" or "custom synthesis services" often lead to this compound, highlighting its commercial relevance. Regulatory compliance, such as REACH and GMP standards, is another frequently asked question among buyers.

In summary, 2-(2-bromo-6-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1936156-01-2) is a versatile and scientifically significant compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, aligning with industry trends and user search behaviors.

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